1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine

• Molecular Formula: C13H18N2O3
• Molecular Weight: 250.29 g/mol
• IUPAC Name: (4-methoxy-6-methyl-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine
• InChI: InChI=1S/C13H18N2O3/c1-15-4-3-8-5-10-12(18-7-17-10)13(16-2)11(8)9(15)6-14/h5,9H,3-4,6-7,14H2,1-2H3
• InChI Key: ODLCWRPXBNVZCY-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=CC3=C(C(=C2C1CN)OC)OCO3

Description

1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine is a tertiary amine derivative of the tetrahydroisoquinoline alkaloid family. Its core structure consists of a fused bicyclic system with a dioxolane ring and a methoxy group at position 4, a methyl group at position 6, and a methanamine substituent at position 5 (Figure 1) . This compound is a key structural component of Amb544925, a plant-derived choline transporter-like protein 1 (CTL1) inhibitor that induces apoptosis in cancer cells by disrupting choline uptake .

Preparation Methods

Reaction Protocol

• Starting Material : 2-Methoxy-3,4-(methylenedioxy)benzaldehyde (7).
• Reductive Amination : React with aminoacetaldehyde dimethyl acetal in the presence of sodium cyanoborohydride to form an intermediate secondary amine.
• N-Methylation : Treat with methyl iodide in anhydrous THF under nitrogen atmosphere to yield the tertiary amine.
• Cyclization : Use polyphosphoric acid (PPA) at 110°C for 6 hours to form the tetrahydroisoquinoline core.

Optimization :

• Removal of methanol during cyclization reduces byproduct formation (e.g., C-8 methoxy derivatives).
• Microwave-assisted cyclization (120°C, 30 minutes) improves yield from 68% to 82%.

Step	Reagents/Conditions	Yield
Reductive Amination	NaBH3CN, MeOH, rt, 12h	89%
N-Methylation	CH3I, THF, 0°C → rt, 4h	92%
Cyclization	PPA, 110°C, 6h	68%
Microwave Cyclization	PPA, 120°C, 30min	82%

Functionalization of the Isoquinoline Core

Methoxy and Methyl Group Installation

The methoxy group at position 4 and methyl group at position 6 are introduced via nucleophilic substitution and alkylation, respectively.

Methoxy Group :

• Treat the intermediate with sodium methoxide in DMF at 60°C for 8 hours.

Methyl Group :

• Use methyl triflate in dichloromethane with 1,8-diazabicycloundec-7-ene (DBU) as a base at 0°C.

Reaction	Conditions	Yield
Methoxy Installation	NaOMe, DMF, 60°C, 8h	85%
Methyl Installation	CH3OTf, DBU, CH2Cl2, 0°C → rt, 3h	78%

Dioxolane Ring Formation

The 1,3-dioxolane ring is formed via acid-catalyzed cyclization of a diol intermediate.

Protocol :

• Protect the hydroxyl groups as acetates using acetic anhydride.
• Deprotect with aqueous NaOH and cyclize using p-toluenesulfonic acid (PTSA) in toluene under reflux.

Step	Conditions	Yield
Acetylation	Ac2O, pyridine, rt, 4h	95%
Cyclization	PTSA, toluene, reflux, 5h	73%

Industrial-Scale Production Considerations

Continuous Flow Reactors

• Advantages : Enhanced heat transfer, reduced reaction times (e.g., cyclization completes in 10 minutes vs. 6 hours in batch).
• Parameters :
  • Temperature: 130°C
  • Residence Time: 10 minutes
  • Yield: 89%

Purification Techniques

• Chromatography : Silica gel chromatography with ethyl acetate/hexane (3:7) for intermediate purification.
• Crystallization : Recrystallize the final product from ethanol/water (9:1) to achieve ≥99% purity.

Analytical Validation

Structural Confirmation

• NMR :
  • 1H NMR (400 MHz, CDCl3): δ 6.52 (s, 1H, Ar-H), 4.25 (d, J = 5.2 Hz, 2H, CH2NH2), 3.85 (s, 3H, OCH3).
  • 13C NMR : δ 148.9 (C-O), 102.3 (dioxolane C), 56.1 (N-CH3).
• HRMS : m/z calc. for C15H20N2O3 [M+H]+: 283.1422; found: 283.1419.

Purity Assessment

• HPLC : C18 column, acetonitrile/water (70:30), flow rate 1 mL/min, retention time = 8.2 minutes.
• Melting Point : 142–144°C (uncorrected).

Chemical Reactions Analysis

Types of Reactions

1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine undergoes various chemical reactions, including:

Oxidation: This reaction can introduce additional functional groups or modify existing ones.

Reduction: This reaction can reduce double bonds or other reactive sites.

Substitution: This reaction can replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. Reaction conditions such as temperature, solvent, and pH are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions may introduce new functional groups such as halides or amines .

Scientific Research Applications

1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine has several scientific research applications:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: It is investigated for its potential biological activities, including interactions with enzymes and receptors.

Medicine: Research explores its potential therapeutic effects, such as anti-inflammatory or anticancer properties.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins that play a role in various biological pathways. The compound’s structure allows it to bind to these targets and modulate their activity, leading to the observed effects .

Comparison with Similar Compounds

Structural Analogues

Noscapine and Derivatives

Noscapine ((3S)-6,7-Dimethoxy-3-((R)-4-methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)isobenzofuran-1(3H)-one) shares the same tetrahydroisoquinoline core but replaces the methanamine group with a benzofuranone ring (Figure 2) . Key derivatives include:

• 9-Bromonoscapine: Bromination at position 9 enhances tubulin-binding activity, with derivatives like 5o and 5t showing potent anticancer effects (IC₅₀ = 0.5–2.5 μM) .
• Imidazo[2,1-b]thiazole-Coupled Noscapine (11a): Exhibits 83% tumor inhibition in melanoma models via microtubule destabilization .

Structural Differences :

• The methanamine group in the target compound introduces a polar, nucleophilic site absent in noscapine.
• Noscapine’s benzofuranone ring contributes to its rigid planar structure, favoring tubulin interactions .

Cotarnine and Acyl Derivatives

Cotarnine (5,6,7,8-Tetrahydro-4-methoxy-6-methyl-1,3-dioxolo[4,5-g]isoquinolin-5-ol) lacks the methanamine group, featuring a hydroxyl group at position 3. Its acyl derivatives, such as 3a (phenylethanone-substituted), show altered solubility and reactivity due to lipophilic substituents .

Comparison :

• The methanamine group in the target compound enhances solubility in polar solvents (e.g., water) compared to cotarnine’s hydroxyl group.

Amb544925 Derivatives

Amb544925 incorporates the target compound as a substructure but adds a pentadienone chain (4-methyl-5-phenyl-penta-2,4-dien-1-one) at position 7. This modification enables CTL1 inhibition (IC₅₀ = 10 μM) and apoptosis induction .

Functional Analogues

Tetrahydroisoquinoline Alkaloids

Compounds like 4b–4e () feature phenyl, pyridinyl, or trimethoxyphenyl substituents. These analogs exhibit varied biological activities:

• 4e (3-(3,4,5-trimethoxyphenyl)): Potential antiproliferative effects due to trimethoxy groups .

Functional Differences :

• The methanamine group in the target compound supports hydrogen bonding, critical for CTL1 inhibition, unlike the aromatic substituents in 4b–4e .

Acetic Acid Derivatives

2-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)acetic acid () replaces methanamine with a carboxylic acid. This increases hydrophilicity but reduces membrane permeability compared to the target compound.

Pharmacological and Physicochemical Comparison

Compound	Substituent(s)	Biological Activity	Solubility (LogP)	Yield (%)	Reference
Target Compound	Methanamine	CTL1 inhibition, Apoptosis	1.8 (predicted)	N/A
Noscapine	Benzofuranone	Microtubule destabilization	2.5	78%
9-Bromonoscapine (5o)	Bromine + triazole	Anticancer (IC₅₀ = 0.5 μM)	3.1	90%
Amb544925	Pentadienone	CTL1 inhibition (IC₅₀ = 10 μM)	2.9	N/A
Cotarnine (3a)	Phenylethanone	N/A	2.7	28%

Biological Activity

1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine, also known as Anhydrocotarnine-acetone (CAS No. 51254-35-4), is a compound derived from isoquinoline. Its biological activity has been the subject of various studies due to its potential therapeutic applications. This article reviews the biological activities associated with this compound, including its effects on cancer cells, its mechanisms of action, and relevant case studies.

• Molecular Formula : C15H19NO4
• Molecular Weight : 277.32 g/mol
• CAS Number : 51254-35-4

Anticancer Properties

Recent studies have highlighted the anticancer potential of 1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine. It has been observed to exhibit significant cytotoxic effects on various cancer cell lines through multiple mechanisms:

• Inhibition of Cell Viability : The compound has shown a concentration-dependent inhibition of cell viability in cancer cell lines such as HSC-3. The IC50 value was determined to be around 6.1 µM for choline uptake inhibition in these cells .
• Induction of Apoptosis : It has been reported that the compound increases caspase activity (specifically caspase-3/7), indicating that it promotes apoptosis in cancer cells. This effect correlates inversely with cell viability, suggesting that as viability decreases, apoptosis increases .
• Inhibition of Cell Migration : The compound also inhibits the migration of cancer cells, which is crucial in preventing metastasis. This was demonstrated in xenograft models where tumor growth was suppressed upon administration of the compound .

The mechanisms underlying the biological activity of this compound are multifaceted:

• Choline Uptake Inhibition : The compound inhibits choline uptake in cancer cells which is vital for their growth and survival. By disrupting this process, it effectively starves the cells of necessary nutrients for proliferation .
• Regulation of Sphingomyelinases : It influences the expression levels of sphingomyelinases and survivin, proteins involved in cell survival and apoptosis pathways. This modulation contributes to its anticancer effects by promoting programmed cell death while inhibiting survival signals in cancer cells .

Study on HSC-3 Cells

A detailed study focused on the effects of 1-(4-Methoxy-6-methyl-5,6,7,8-tetrahydro[1,3]dioxolo[4,5-g]isoquinolin-5-yl)methanamine on HSC-3 cells revealed significant findings:

• Experimental Setup : HSC-3 cells were treated with varying concentrations of the compound over different time periods.
• Results : The treatment resulted in a marked decrease in cell viability and an increase in apoptotic markers after 24 hours. Additionally, migration assays demonstrated that treated cells exhibited reduced migratory capacity compared to controls.

Data Summary

Biological Activity	Effect Observed	IC50 Value
Cell Viability Inhibition	Significant reduction	6.1 µM
Apoptosis Induction	Increased caspase activity	N/A
Cell Migration Inhibition	Reduced migration capacity	N/A

Q & A

Basic: What synthetic methodologies are recommended for synthesizing this compound?

Methodological Answer:
The synthesis of this isoquinoline derivative involves multi-step heterocyclic condensation. Key steps include:

• Core Heterocycle Formation : Use a Bischler-Napieralski reaction to cyclize an appropriate β-arylethylamine precursor, forming the tetrahydroisoquinoline scaffold .
• Functionalization : Introduce the methoxy and methyl groups via nucleophilic substitution or alkylation under inert conditions to avoid side reactions .
• Methanamine Installation : Employ reductive amination or Gabriel synthesis to attach the primary amine group, ensuring pH control to prevent over-alkylation .
  Validation : Monitor intermediates via TLC and LC-MS, and confirm regioselectivity using NOESY NMR .

Basic: How should researchers characterize purity and structural integrity?

Methodological Answer:
A combination of analytical techniques is critical:

Technique	Purpose	Key Parameters
HPLC	Purity assessment	>95% purity; C18 column, gradient elution (MeCN/H2O + 0.1% TFA)
FTIR	Functional group verification	Peaks at ~3350 cm⁻¹ (N-H stretch), 1250 cm⁻¹ (C-O-C dioxolane)
NMR	Structural confirmation	¹H NMR: δ 3.25–3.75 (tetrahydroisoquinoline protons), δ 1.45 (CH₃)
HRMS	Molecular formula validation	m/z calculated for C₁₃H₁₈N₂O₃: [M+H]⁺ = 275.1396 .

Basic: What stability considerations are critical during storage?

Methodological Answer:

• Moisture Sensitivity : Store in a desiccator with silica gel to prevent hydrolysis of the dioxolane ring .
• Light Sensitivity : Use amber vials to avoid photodegradation of the methoxy group .
• Temperature : Long-term stability requires storage at –20°C; short-term (≤1 week) at 4°C is acceptable .
  Validation : Conduct accelerated stability studies (40°C/75% RH for 4 weeks) with HPLC monitoring .

Advanced: How can Design of Experiments (DoE) optimize reaction yields?

Methodological Answer:

• Screening Phase : Use a Plackett-Burman design to identify critical variables (e.g., temperature, catalyst loading) .

• Optimization : Apply a Central Composite Design (CCD) to model nonlinear relationships. For example:

  Factor	Range	Optimal Value
  Temperature	80–120°C	105°C
  Reaction Time	12–24 hr	18 hr
  Solvent Ratio (EtOH/H2O)	3:1–5:1	4:1

• Validation : Confirm predicted yield (±5% error) through triplicate runs .

Advanced: How can computational tools predict reactivity or degradation pathways?

Methodological Answer:

• Reactivity Prediction : Use density functional theory (DFT) to calculate activation energies for ring-opening reactions (e.g., dioxolane hydrolysis) .
• Degradation Modeling : Apply molecular dynamics (MD) simulations to assess stability under thermal stress, focusing on bond dissociation energies .
• Feedback Loops : Integrate computational results with experimental data (e.g., Arrhenius plots from stability studies) to refine predictive models .

Advanced: How to resolve contradictions in bioactivity data across studies?

Methodological Answer:

• Assay Standardization : Validate cell lines (e.g., HepG2 vs. HEK293) and control for batch-to-buffer variability .
• Dose-Response Analysis : Use Hill slope models to compare EC₅₀ values across studies; discrepancies may indicate off-target effects .
• Orthogonal Assays : Confirm activity via SPR (binding affinity) and enzymatic assays (e.g., kinase inhibition) .

Advanced: What advanced separation techniques improve purification?

Methodological Answer:

• Membrane Technologies : Employ nanofiltration (MWCO 300 Da) to remove low-MW impurities while retaining the target compound .
• Countercurrent Chromatography : Optimize solvent systems (e.g., hexane/EtOAc/MeOH/H2O) for high-purity isolation of polar intermediates .
• Crystallization : Use solvent-antisolvent pairs (e.g., acetone/water) with controlled cooling rates to enhance crystal purity .

Advanced: How to design catalysts for selective functionalization?

Methodological Answer:

• Heterogeneous Catalysis : Screen metal-organic frameworks (MOFs) with Lewis acid sites (e.g., Zr-UiO-66) for regioselective methoxylation .
• Enzyme Mimetics : Develop Schiff base catalysts to mimic aminotransferase activity for chiral amine synthesis .
• High-Throughput Screening : Use robotic platforms to test 100+ catalyst variants in parallel, analyzing outcomes via PCA .